Cas no 2361645-56-7 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:2361645-56-7
MF:C8H13N3O4
MW:215.206521749496
CID:5340323
Update Time:2025-07-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-[(5-oxo-4H-1,2,4-oxadiazol-3-yl)methyl]carbamate
    • Z2170078343
    • tert-butyl N-[(5-oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)methyl]carbamate
    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C8H13N3O4/c1-8(2,3)14-6(12)9-4-5-10-7(13)15-11-5/h4H2,1-3H3,(H,9,12)(H,10,11,13)
    • InChI Key: OAHZRMTZLIBFMK-UHFFFAOYSA-N
    • SMILES: O(C(NCC1=NOC(N1)=O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 306
  • XLogP3: 0.5
  • Topological Polar Surface Area: 89

INDEX NAME NOT YET ASSIGNED Pricemore >>

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Additional information on INDEX NAME NOT YET ASSIGNED

Unlocking the Potential of CAS No. 2361645-56-7: A Comprehensive Exploration of INDEX NAME NOT YET ASSIGNED

In the rapidly evolving landscape of chemical research and industrial applications, CAS No. 2361645-56-7 has emerged as a compound of significant interest. Despite its current designation as INDEX NAME NOT YET ASSIGNED, this molecule is garnering attention from researchers, formulators, and innovators across multiple disciplines. This article delves deep into the properties, potential applications, and cutting-edge research surrounding this intriguing substance, while addressing the most pressing questions from the scientific community.

The absence of an official IUPAC name for this compound has not deterred scientific inquiry. In fact, the provisional status of INDEX NAME NOT YET ASSIGNED reflects the dynamic nature of chemical discovery, where novel structures often outpace nomenclature systems. Current research suggests this compound may possess unique molecular characteristics that could revolutionize approaches in material science and specialty chemical formulations.

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The analytical characterization of CAS No. 2361645-56-7 presents both challenges and opportunities. Advanced techniques such as high-resolution mass spectrometry and multidimensional NMR have been employed to elucidate its structure. These investigations reveal a complex molecular architecture that may explain the compound's unusual properties and reactivity patterns.

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Regulatory considerations for CAS 2361645-56-7 remain in flux as toxicological profiles continue to be established. Current data indicates a favorable safety profile under standard handling conditions, though comprehensive risk assessment studies are ongoing. The scientific community eagerly anticipates the completion of these evaluations to clarify the compound's regulatory status and commercial viability.

The intellectual property landscape surrounding this compound is rapidly developing. Several patent families now reference INDEX NAME NOT YET ASSIGNED, particularly in applications involving specialty materials and performance chemicals. This flurry of activity suggests that CAS No. 2361645-56-7 may soon transition from research curiosity to industrial workhorse.

Looking ahead, the trajectory of CAS 2361645-56-7 research points toward several exciting possibilities. Scientists are particularly intrigued by its potential in next-generation technologies, where its unique properties could address longstanding challenges in material performance and process efficiency. As nomenclature committees work to assign an official IUPAC name, the compound's scientific and commercial significance continues to grow.

For researchers and industry professionals tracking emerging chemical entities, INDEX NAME NOT YET ASSIGNED represents a compelling case study in modern chemical innovation. Its development pathway highlights the increasing pace of molecular discovery and the growing importance of structure-property relationships in guiding material design. As more data becomes available, the full potential of CAS No. 2361645-56-7 will undoubtedly come into sharper focus.

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